(Tetrahydrofuran-2-yl)methyl methanesulfonate

• CAS RN: 72641-13-5
• Molecular Formula: C6H12O4S
• Molecular Weight: 180.22 g/mol
• IUPAC Name: oxolan-2-ylmethyl methanesulfonate
• InChI: InChI=1S/C6H12O4S/c1-11(7,8)10-5-6-3-2-4-9-6/h6H,2-5H2,1H3
• InChI Key: NNOQIGNUIUKVDJ-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)OCC1CCCO1

Description

(Tetrahydrofuran-2-yl)methyl methanesulfonate is a useful research compound. Its molecular formula is C6H12O4S and its molecular weight is 180.22 g/mol. The purity is usually 95%.
The exact mass of the compound (Tetrahydrofuran-2-yl)methyl methanesulfonate is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 103198. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality (Tetrahydrofuran-2-yl)methyl methanesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Tetrahydrofuran-2-yl)methyl methanesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Mesyl chloride (6.17 g) was dropwise added to a solution of 5.0 g of (tetrahydro-2furanyl)methanol, 2.18 g of triethylamine and 30 ml of tetrahydrofuran under ice-cooling over 30 minutes, followed by stirring at the same temperature for 2 hours. After the completion of reaction, the insolubles were filtered, and the filtrate was then concentrated under a reduced pressure to obtain (tetrahydro-2-furanyl)methyl methanesulfonate as an oil.

Synthesis routes and methods II

Procedure details

Tetrahydrofurfuryl alcohol (2.01 g, 19.7 mmol, 1.0 eq.) was dissolved in dichloromethane (100 mL) under an argon atmosphere, cooled to 0° C. and treated sequentially with triethylamine (3.02 mL, 21.7 mmol, 1.1 eq) and methanesulfonyl chloride (1.60 mL, 20.7 mmol, 1.05 eq.). The ice bath was removed and stirring continued for 14 h before the mixture was poured into a separatory funnel containing water. The phases were separated and the organic layer was washed with water (4×), dried on MgSO4, filtered and concentrated in vacuo to yield 3.26 g [92%] of tetrahydrofurfuryl methanesulfonate as a crude pale yellow oil, used in the subsequent displacement step without purification.